1-(3-Chloro-2-methylpropoxy)-4-fluorobenzene

• Molecular Formula: C10H12ClFO
• Molecular Weight: 202.65 g/mol
• IUPAC Name: 1-(3-chloro-2-methylpropoxy)-4-fluorobenzene
• InChI: InChI=1S/C10H12ClFO/c1-8(6-11)7-13-10-4-2-9(12)3-5-10/h2-5,8H,6-7H2,1H3
• InChI Key: GULZAAQLRNDICN-UHFFFAOYSA-N
• Canonical SMILES: CC(COC1=CC=C(C=C1)F)CCl

Description

1-(3-Chloro-2-methylpropoxy)-4-fluorobenzene is a useful research compound. Its molecular formula is C10H12ClFO and its molecular weight is 202.65 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred sodium ethoxide solution, prepared starting from 3.5 parts of sodium in 24 parts of ethanol, were added 16.8 parts of 4-fluorophenol. After stirring for 15 minutes, there was added dropwise a solution of 77 parts of 1-bromo-3-chloro-2-methylpropane in 72 parts of ethanol at room temperature. Upon completion, stirring was continued for 20 hours at reflux temperature. The reaction mixture was filtered and the filtrate was evaporated. The residue was taken up in 2,2'-oxybispropane. The organic phase was washed with water and with alkaline water 5%, dried, filtered and evaporated. The residue was distilled, yielding 11.6 parts of 1-(3-chloro-2-methylpropoxy)-4-fluorobenzene; bp. 126° C. (water-jet) (intermediate 82).